Cas no 2229227-66-9 (3-(5-chlorofuran-2-yl)-3,3-difluoropropan-1-ol)
3-(5-chlorofuran-2-yl)-3,3-difluoropropan-1-ol Chemical and Physical Properties
Names and Identifiers
-
- 3-(5-chlorofuran-2-yl)-3,3-difluoropropan-1-ol
- 2229227-66-9
- EN300-1939725
-
- Inchi: 1S/C7H7ClF2O2/c8-6-2-1-5(12-6)7(9,10)3-4-11/h1-2,11H,3-4H2
- InChI Key: ZJDYLAFLVWPPKS-UHFFFAOYSA-N
- SMILES: ClC1=CC=C(C(CCO)(F)F)O1
Computed Properties
- Exact Mass: 196.0102635g/mol
- Monoisotopic Mass: 196.0102635g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 154
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 33.4Ų
3-(5-chlorofuran-2-yl)-3,3-difluoropropan-1-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1939725-0.05g |
3-(5-chlorofuran-2-yl)-3,3-difluoropropan-1-ol |
2229227-66-9 | 0.05g |
$1417.0 | 2023-09-17 | ||
| Enamine | EN300-1939725-0.1g |
3-(5-chlorofuran-2-yl)-3,3-difluoropropan-1-ol |
2229227-66-9 | 0.1g |
$1484.0 | 2023-09-17 | ||
| Enamine | EN300-1939725-0.25g |
3-(5-chlorofuran-2-yl)-3,3-difluoropropan-1-ol |
2229227-66-9 | 0.25g |
$1551.0 | 2023-09-17 | ||
| Enamine | EN300-1939725-0.5g |
3-(5-chlorofuran-2-yl)-3,3-difluoropropan-1-ol |
2229227-66-9 | 0.5g |
$1619.0 | 2023-09-17 | ||
| Enamine | EN300-1939725-1.0g |
3-(5-chlorofuran-2-yl)-3,3-difluoropropan-1-ol |
2229227-66-9 | 1g |
$1686.0 | 2023-05-31 | ||
| Enamine | EN300-1939725-2.5g |
3-(5-chlorofuran-2-yl)-3,3-difluoropropan-1-ol |
2229227-66-9 | 2.5g |
$3304.0 | 2023-09-17 | ||
| Enamine | EN300-1939725-5.0g |
3-(5-chlorofuran-2-yl)-3,3-difluoropropan-1-ol |
2229227-66-9 | 5g |
$4890.0 | 2023-05-31 | ||
| Enamine | EN300-1939725-10.0g |
3-(5-chlorofuran-2-yl)-3,3-difluoropropan-1-ol |
2229227-66-9 | 10g |
$7250.0 | 2023-05-31 | ||
| Enamine | EN300-1939725-1g |
3-(5-chlorofuran-2-yl)-3,3-difluoropropan-1-ol |
2229227-66-9 | 1g |
$1686.0 | 2023-09-17 | ||
| Enamine | EN300-1939725-5g |
3-(5-chlorofuran-2-yl)-3,3-difluoropropan-1-ol |
2229227-66-9 | 5g |
$4890.0 | 2023-09-17 |
3-(5-chlorofuran-2-yl)-3,3-difluoropropan-1-ol Related Literature
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
Additional information on 3-(5-chlorofuran-2-yl)-3,3-difluoropropan-1-ol
Recent Advances in the Study of 3-(5-chlorofuran-2-yl)-3,3-difluoropropan-1-ol (CAS: 2229227-66-9)
The compound 3-(5-chlorofuran-2-yl)-3,3-difluoropropan-1-ol (CAS: 2229227-66-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique furan and difluoropropanol structure, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential as a building block for more complex bioactive molecules.
One of the key areas of interest is the compound's role in the development of novel antiviral agents. Researchers have explored its efficacy against a range of viral pathogens, with preliminary results indicating inhibitory effects on viral replication. The presence of the chlorofuran moiety is believed to enhance binding affinity to viral enzymes, while the difluoropropanol group contributes to improved metabolic stability and bioavailability.
In addition to its antiviral potential, 3-(5-chlorofuran-2-yl)-3,3-difluoropropan-1-ol has been investigated for its application in cancer therapy. Recent in vitro studies have demonstrated its ability to induce apoptosis in certain cancer cell lines, particularly those resistant to conventional treatments. The mechanism of action appears to involve the disruption of cellular signaling pathways, although further research is needed to fully elucidate these effects.
The synthesis of this compound has also been a focal point of recent research. Advances in catalytic methods have enabled more efficient and scalable production, addressing previous challenges related to yield and purity. Notably, a 2023 study published in the Journal of Medicinal Chemistry reported a novel catalytic approach that achieved a 90% yield with high enantiomeric purity, marking a significant improvement over traditional methods.
Pharmacokinetic studies have further highlighted the compound's favorable profile, with good oral bioavailability and a half-life conducive to once-daily dosing. These properties make it an attractive candidate for further development, particularly in the context of chronic diseases requiring long-term treatment.
Despite these promising findings, challenges remain. Issues such as potential off-target effects and the need for more comprehensive toxicology studies must be addressed before clinical translation. However, the growing body of research underscores the potential of 3-(5-chlorofuran-2-yl)-3,3-difluoropropan-1-ol as a versatile scaffold in drug discovery.
In conclusion, recent studies on 3-(5-chlorofuran-2-yl)-3,3-difluoropropan-1-ol (CAS: 2229227-66-9) have expanded our understanding of its therapeutic potential and synthetic accessibility. Continued research in this area holds promise for the development of new treatments for viral infections and cancer, among other applications.
2229227-66-9 (3-(5-chlorofuran-2-yl)-3,3-difluoropropan-1-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)